Cas no 2146065-23-6 (2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol
• CAS No: 2146065-23-6
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 5905589
• PubChem ID: 165632992
• Update Time: 2025-10-30

2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol
• 2146065-23-6
• EN300-1946897

• Inchi： 1S/C6H9F3O/c1-5(2-3-5)4(10)6(7,8)9/h4,10H,2-3H2,1H3
• InChI Key： IDOZWAPNEHYEAM-UHFFFAOYSA-N
• SMILES： FC(C(C1(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 154.06054939g/mol
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol

Introduction to 2,2,2-Trifluoro-1-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2146065-23-6)

2,2,2-Trifluoro-1-(1-methylcyclopropyl)ethan-1-ol, with the CAS number 2146065-23-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and cyclopropyl functional groups, which contribute to its distinct chemical and biological properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol is C₇H₉F₃O, and its molecular weight is approximately 160.14 g/mol. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its physicochemical properties such as solubility, lipophilicity, and metabolic stability. These properties are crucial in drug design and development, as they can affect the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to enhance the potency and selectivity of drug molecules. The trifluoromethyl group in 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol can serve as a bioisostere for a hydroxyl group or other functional groups, potentially improving the pharmacological properties of the parent compound. For instance, studies have shown that fluorine substitution can lead to increased metabolic stability and reduced toxicity, making it an attractive modification for drug candidates.

The cyclopropyl moiety in 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol adds another layer of complexity to its chemical structure. Cyclopropane rings are known for their high ring strain and reactivity, which can be harnessed in synthetic transformations. The presence of this strained ring can facilitate selective reactions and enhance the overall synthetic efficiency. Additionally, cyclopropane-containing compounds have been explored for their biological activities, including antiviral and anticancer properties.

In terms of synthetic methods, 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol can be prepared through various routes. One common approach involves the reaction of a trifluoromethyl ketone with a Grignard reagent derived from 1-methylcyclopropane. This method provides a straightforward route to access the target compound with high yield and purity. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which offer greater flexibility in terms of functional group compatibility.

The potential applications of 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol are diverse and promising. In medicinal chemistry, it has been investigated as a building block for the synthesis of novel antiviral agents. For example, recent studies have demonstrated that derivatives of this compound exhibit potent activity against various viral strains, including influenza and HIV. The unique combination of fluorine atoms and cyclopropane rings may contribute to these antiviral properties by disrupting viral replication processes or enhancing host cell defense mechanisms.

Beyond antiviral applications, 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol has also shown promise in cancer research. Preliminary studies suggest that certain derivatives of this compound possess cytotoxic activity against cancer cell lines. The mechanism of action is not yet fully understood but may involve interference with cellular signaling pathways or induction of apoptosis. Further research is needed to elucidate these mechanisms and optimize the therapeutic potential of these compounds.

In addition to its medicinal applications, 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol has potential uses in other areas such as agrochemistry. Fluorinated compounds are known for their ability to enhance herbicidal and insecticidal activities while reducing environmental impact. The unique structure of this compound may make it suitable for developing new agrochemicals with improved efficacy and safety profiles.

To fully realize the potential of 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol, ongoing research is focused on optimizing its synthesis methods and exploring its biological activities in more detail. Collaborative efforts between chemists and biologists are essential to bridge the gap between synthetic chemistry and biological applications. By leveraging advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), researchers can gain deeper insights into the structure-function relationships of this compound.

In conclusion, 2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2146065-23-6) is a versatile compound with significant potential in various fields including medicinal chemistry and agrochemistry. Its unique chemical structure endows it with favorable physicochemical properties that make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in addressing important medical and agricultural challenges.